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Compound of Interest

Compound Name: Omeprazole (sodium)

CAS No.: 161796-78-7; 95510-70-6

Cat. No.: B2558021

Get Quote

Application Note & Protocol

This document provides detailed methodologies for the quantitative analysis of Omeprazole in

bulk drug and pharmaceutical dosage forms using High-Performance Liquid Chromatography

(HPLC). The protocols outlined below are intended for researchers, scientists, and drug

development professionals.

Introduction
Omeprazole is a proton pump inhibitor widely used to treat conditions related to excessive

stomach acid.[1][2] Accurate and reliable analytical methods are crucial for quality control and

formulation development. HPLC is a powerful technique for the separation, identification, and

quantification of Omeprazole. This note details two validated reversed-phase HPLC (RP-HPLC)

methods and a chiral HPLC method for the separation of Omeprazole enantiomers.

Method 1: RP-HPLC with Phosphate Buffer (pH 7.4)
This method is a robust and validated procedure for the routine analysis of Omeprazole in bulk

and capsule dosage forms.[1][3]
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Chromatographic Conditions
Parameter Condition

Column

Novapak C18 (250 x 4.6 mm, 5µm)[1] or

ZORBAX, XDB, C-18 (150×4.6 mm, 5 micron)

[3]

Mobile Phase
Phosphate Buffer (pH 7.4) : Acetonitrile (60:40

v/v)[1][3]

Flow Rate 1.0 mL/min[1] or 0.5 mL/min[3]

Detection UV at 302 nm[1][3]

Injection Volume 20 µL[1]

Temperature Ambient

Run Time ~10-15 minutes[3]

Experimental Protocol
1. Preparation of Mobile Phase:

Prepare a phosphate buffer solution and adjust the pH to 7.4 using phosphoric acid or a

suitable base.

Mix the phosphate buffer and HPLC-grade acetonitrile in a 60:40 volume-to-volume ratio.

Filter the mobile phase through a 0.45 µm membrane filter and degas using sonication

before use.[4]

2. Preparation of Standard Stock Solution:

Accurately weigh 40 mg of Omeprazole reference standard and transfer it to a 100 mL

volumetric flask.[1]

Add 30 mL of 0.1 N NaOH to dissolve the standard and then make up the volume to 100 mL

with 0.1 N NaOH.[1]
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From this stock solution, prepare a working standard solution of 40 µg/mL by diluting with the

mobile phase.[1]

3. Preparation of Sample Solution (Capsules):

Take the contents of 20 capsules and weigh a quantity of the powder equivalent to 100 mg of

Omeprazole.[1]

Transfer the powder to a 250 mL volumetric flask containing 150 mL of 0.1 N NaOH.[1]

Sonicate the solution for 15 minutes, ensuring the temperature does not exceed 30°C.[1]

Make up the volume to 250 mL with 0.1 N NaOH.

Centrifuge a portion of this solution at 3000 RPM for 15 minutes.[1]

Dilute the supernatant with the mobile phase to obtain a final concentration of approximately

40 µg/mL.[1]

4. System Suitability and Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the blank solution (mobile phase) to ensure no interfering peaks are present.

Inject the standard solution multiple times to check for system suitability parameters like

theoretical plates, tailing factor, and reproducibility of the peak area.

Inject the sample solution.

The retention time for Omeprazole is expected to be around 7.71 min.[1]

Quantitative Data Summary
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Parameter Result

Retention Time 7.71 min[1]

Linearity Range 20 - 60 ppm (µg/mL)[1]

Regression Equation y = 50417.3x + 2579.4[1]

Correlation Coefficient (r²) 1.0000[1]

Accuracy (% Recovery) 100.95%[3]

Precision (%RSD) < 2%[1][3]

Method 2: RP-HPLC with Phosphate Buffer (pH 7.0)
for Enantiomer Analysis
This method is designed for the separation and quantification of Omeprazole's R- and S-

enantiomers using a chiral column.[4]

Chromatographic Conditions
Parameter Condition

Column
Chiral AGP (100 mm x 4.6 mm id, 5µm particle

size)[4]

Guard Column Inertsil ODS (4 cm x 4.6 mm, i.d.)[4]

Mobile Phase
0.025 M Disodium Hydrogen Phosphate :

Acetonitrile (90:10, v/v), pH adjusted to 7.0[4]

Flow Rate 1.0 mL/min[4]

Detection UV at 301 nm[4]

Injection Volume 20 µL[4]

Temperature Ambient[4]

Run Time 15 min[4]
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Experimental Protocol
1. Preparation of Mobile Phase:

Prepare a 0.025 M solution of disodium hydrogen phosphate.

Mix the buffer with acetonitrile in a 90:10 v/v ratio.

Adjust the pH of the final mixture to 7.0 using diluted ortho-phosphoric acid.[4]

Filter and degas the mobile phase before use.[4]

2. Preparation of Standard Solutions:

Prepare separate stock solutions of R-Omeprazole and S-Omeprazole (e.g., 200 µg/mL) in

the mobile phase.[4]

Prepare working standard solutions by diluting the stock solutions with the mobile phase to

the desired concentrations for calibration.

3. Analysis:

Equilibrate the chiral column with the mobile phase.

Inject the individual enantiomer standards to determine their respective retention times.

Inject a mixture of the standards to confirm baseline separation.

Prepare and inject the sample solution, diluted in the mobile phase.

Quantitative Data Summary
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Parameter R-Omeprazole S-Omeprazole

Linearity Range 0.01 - 150 µg/mL[4] 0.015 - 152 µg/mL[4]

Limit of Detection (LOD) 0.0029 µg/mL[4] 0.0031 µg/mL[4]

Limit of Quantification (LOQ) 0.01 µg/mL[4] 0.015 µg/mL[4]

Inter-day Precision (%RSD) 0.3 - 1.2%[4] 0.6 - 0.9%[4]

Intra-day Precision (%RSD) 0.5 - 0.8%[4] 0.2 - 0.7%[4]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflow for HPLC analysis of Omeprazole and

the logical relationship of the key analytical parameters.
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Caption: General workflow for Omeprazole analysis by HPLC.
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Caption: Key parameters for HPLC method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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